Cas no 2060057-23-8 (methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate)
methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- INDEX NAME NOT YET ASSIGNED
- methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate
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- MDL: MFCD30345518
- Inchi: 1S/C9H12N2O3S/c1-10-15(3,13)8-7(9(12)14-2)5-4-6-11-8/h4-6H,1-3H3
- InChI Key: OVIJWESLXQQAKH-UHFFFAOYSA-N
- SMILES: C(C1C=CC=NC=1S(=O)(C)=NC)(=O)OC
methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-315079-0.05g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-315079-0.1g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-315079-0.25g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-315079-0.5g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 0.5g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-315079-1.0g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-315079-2.5g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-315079-5.0g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 | |
| Enamine | EN300-315079-10.0g |
methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95.0% | 10.0g |
$3131.0 | 2025-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01049750-1g |
Methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95% | 1g |
¥3423.0 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01049750-5g |
Methyl 2-[methyl(methylimino)oxo-lambda6-sulfanyl]pyridine-3-carboxylate |
2060057-23-8 | 95% | 5g |
¥9926.0 | 2023-03-11 |
methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate
Introduction to Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate (CAS No. 2060057-23-8)
Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate, a compound with the CAS number 2060057-23-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a pyridine core modified with various functional groups, makes it a subject of intense research interest.
The molecular formula of Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate can be described as C11H14N2O4S. This composition underscores the complexity and richness of its chemical framework, which is likely responsible for its unique interactions with biological targets. The presence of multiple functional groups, including a methylimino group and a lambda6-sulfanyl moiety, contributes to the compound's reactivity and potential pharmacological properties.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for medicinal applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate is no exception and has been the focus of several research efforts aimed at uncovering its pharmacological potential.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyridine core is a common scaffold in many pharmacologically relevant compounds, and modifications to this core can lead to significant changes in biological activity. The specific arrangement of functional groups in Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate suggests that it may interact with biological targets in a unique manner, potentially leading to novel therapeutic effects.
Recent studies have begun to explore the biological activities of this compound. Initial investigations have revealed promising results in terms of its interaction with various enzymes and receptors. For instance, studies suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This has generated considerable interest in further exploring its potential as an anti-inflammatory agent.
The synthesis of Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure the formation of the desired product. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for further biological evaluation.
In addition to its potential therapeutic applications, Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate also holds promise for use as a chemical probe in drug discovery. By studying its interactions with biological targets, researchers can gain valuable insights into the mechanisms underlying various diseases. This information can then be used to design more effective drugs targeting these same pathways.
The development of new pharmaceuticals is often a lengthy and complex process, involving extensive research and testing. However, compounds like Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate offer hope for accelerating this process by providing new leads for drug discovery. The unique properties of this compound make it an attractive candidate for further investigation, both in academic research settings and in industry.
As our understanding of the molecular basis of disease continues to grow, so too does the demand for innovative therapeutic agents. Methyl 2-methyl(methylimino)oxo-lambda6-sulfanylpyridine-3-carboxylate stands out as one such innovation, with its complex structure and promising biological activities. Further research is warranted to fully elucidate its potential and explore new avenues for therapeutic application.
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